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Compound of Interest

Compound Name: Aniline hydrobromide

Cat. No.: B145842

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for aniline
hydrobromide (CAS No. 542-11-0), a compound utilized in various organic syntheses,
including the production of dyes and pharmaceuticals.[1] This document consolidates critical
data from Safety Data Sheets (SDS) and related toxicological literature to facilitate safe
handling, storage, and emergency response.

Hazard Identification and Classification

Aniline hydrobromide is classified as a hazardous substance with significant acute and
chronic health risks. The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals provides a clear framework for its potential dangers.

GHS Classification Summary([2]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
Skin Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H318/H319: Causes serious
o Category 1/2 o
Irritation eye damage/irritation
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction
o H341: Suspected of causing
Germ Cell Mutagenicity Category 2 ]
genetic defects
] o H351: Suspected of causing
Carcinogenicity Category 2

cancer

- o H372: Causes damage to
Specific Target Organ Toxicity
Category 1 organs through prolonged or
(Repeated Exposure)
repeated exposure

Hazardous to the Aquatic

) Category 1 H400: Very toxic to aquatic life
Environment, Acute Hazard
Hazardous to the Aquatic H410: Very toxic to aquatic life
] ) Category 1 ] ]
Environment, Chronic Hazard with long lasting effects

Signal Word: Danger|[2]

Hazard Pictograms:

Physicochemical Information

Aniline hydrobromide is a white to off-white crystalline solid.[3] It is a salt formed from the
reaction of aniline with hydrobromic acid.[4] Key physicochemical properties are summarized
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below. It is important to note that some reported values, such as melting point, show
discrepancies across different sources.

Table of Physicochemical Properties

Property Value Source(s)
Chemical Formula CeHsBrN [2]
Molecular Weight 174.04 g/mol [5]
CAS Number 542-11-0 [2]

White to light yellow to dark
Appearance [3]
green powder to crystal

Melting Point 285 °C (decomposes) [6]
Solubility Soluble in water [41[6]
o Air, light, and moisture
Sensitivity - [6]
sensitive

Toxicological Data

The primary toxicological concern with aniline and its salts is the induction of
methemoglobinemia, a condition where the iron in hemoglobin is oxidized, rendering it
incapable of transporting oxygen.[7] This can lead to cyanosis (a bluish discoloration of the skin
and lips), headache, dizziness, and in severe cases, respiratory distress, collapse, and even
death.[8] Aniline is also suspected of being a human carcinogen, with animal studies showing
evidence of spleen cancer.[8]

Quantitative Toxicity Data (Primarily from Aniline)
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Endpoint Value Species Route Source(s)
LD50 250 mg/kg Rat Oral [9][10]
LD50 464 mg/kg Mouse Oral 9]
LD50 820 uL/kg Rabbit Dermal [9][10]
LD50 1290 mg/kg Guinea Pig Dermal 9]
175 ppm (7 ]
LC50 Mouse Inhalation [9]
hours)
248 ppm (4 )
LC50 Mouse Inhalation [10]
hours)

Experimental Protocols

Detailed experimental protocols for aniline hydrobromide are not readily available in standard

SDSs. The following are representative methodologies for key toxicological assessments,

based on standard OECD guidelines and protocols for aniline and related compounds.

Acute Oral Toxicity Study (Up-and-Down Procedure -

OECD 425)

Objective: To determine the median lethal dose (LD50) of aniline hydrobromide following a

single oral administration.

Methodology:

« Animal Model: Healthy, young adult female rats (e.g., Wistar or Sprague-Dawley strain),

nulliparous and non-pregnant.

e Housing and Acclimatization: Animals are housed in standard laboratory conditions for at

least 5 days prior to the study to allow for acclimatization.

e Dose Preparation: Aniline hydrobromide is dissolved in a suitable vehicle (e.g., distilled

water).
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Administration: A single animal is dosed using a stomach tube or a suitable intubation
cannula. The dose is selected based on a preliminary estimation of the LD50.

Observation: The animal is observed for mortality and clinical signs of toxicity for up to 14
days.

Sequential Dosing: Depending on the outcome (survival or death), the next animal is dosed
at a lower or higher dose, respectively. This sequential process continues until the stopping
criteria are met.

Data Analysis: The LD50 is calculated using the maximum likelihood method.

Skin Irritation/Corrosion Study (OECD 404)

Objective: To assess the potential of aniline hydrobromide to cause skin irritation or
corrosion.

Methodology:
Animal Model: Healthy, young adult albino rabbits.

Test Substance Preparation: A small amount of finely powdered aniline hydrobromide (e.g.,
0.5 g) is moistened with a few drops of a suitable vehicle (e.g., water) to form a paste.

Application: The test substance is applied to a small area of shaved skin on the back of the
rabbit and covered with a gauze patch and semi-occlusive dressing.

Exposure: The dressing is removed after a 4-hour exposure period.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The severity of the skin reactions is scored according to a standardized grading
system.

Acute Eye Irritation/Corrosion Study (OECD 405)
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Objective: To determine the potential of aniline hydrobromide to cause eye irritation or
corrosion.

Methodology:
e Animal Model: Healthy, young adult albino rabbits.

o Test Substance Application: A small amount of aniline hydrobromide (e.g., 0.1 g of solid) is
instilled into the conjunctival sac of one eye of the rabbit. The other eye remains untreated
and serves as a control.

o Observation: The eyes are examined for signs of corneal opacity, iritis, conjunctival redness,
and chemosis (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after instillation.

Scoring: The ocular lesions are scored according to a standardized grading system.

Safety and Handling Workflows
Laboratory Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure to aniline
hydrobromide.
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Caption: Laboratory Handling Workflow for Aniline Hydrobromide.
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Emergency Spill Response

A prompt and appropriate response to a spill is critical to prevent exposure and environmental
contamination.
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Caption: Emergency Spill Response for Aniline Hydrobromide.
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Toxicological Pathway: Aniline-Induced
Methemoglobinemia

The primary mechanism of aniline toxicity involves its metabolic activation to reactive
intermediates that oxidize hemoglobin.
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Caption: Simplified Pathway of Aniline-Induced Methemoglobinemia.
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First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Inhalation: Remove the individual to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[11]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[11] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[11] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water.[9] Seek immediate medical attention.[2]

Fire-Fighting and Accidental Release Measures

» Fire-Fighting: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish a fire.[12] Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

» Accidental Release: Evacuate the area and ensure adequate ventilation.[10] Wear
appropriate personal protective equipment (PPE), including respiratory protection.[12]
Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable,
closed container for disposal.[11]

Handling and Storage

e Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[13] Avoid
breathing dust and contact with skin and eyes.[12] Wash thoroughly after handling.[2]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents.[11][14] Keep the container tightly closed.[13] The substance is
sensitive to light, air, and moisture.[6]

This guide is intended to provide a summary of the available safety information for aniline
hydrobromide. It is not a substitute for a thorough review of the full Safety Data Sheet (SDS)
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and consultation with safety professionals. Always adhere to your institution's specific safety
protocols and guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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